Cas no 2228740-77-8 (O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine)

• Product Name: O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine
• CAS No: 2228740-77-8
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 5825749
• PubChem ID: 165764801
• Update Time: 2025-10-28

O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine
• O-[2-(5-bromo-3-fluoro-2-methoxyphenyl)propyl]hydroxylamine
• 2228740-77-8
• EN300-2007031

• Inchi： 1S/C10H13BrFNO2/c1-6(5-15-13)8-3-7(11)4-9(12)10(8)14-2/h3-4,6H,5,13H2,1-2H3
• InChI Key： GKZVFRYYCNXQBT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)CON)OC)F

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine

O-2-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Propylhydroxylamine: A Comprehensive Overview

The compound O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine (CAS No. 2228740-77-8) is a highly specialized organic compound with significant applications in the fields of pharmacology, agrochemistry, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its application across various industries.

O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine is characterized by its complex aromatic structure, which includes a bromine atom at the 5-position, a fluorine atom at the 3-position, and a methoxy group at the 2-position of the phenyl ring. These substituents contribute to the compound's electronic properties and steric effects, making it highly versatile for various chemical reactions. The hydroxylamine group attached to the propyl chain further enhances its reactivity, particularly in nucleophilic substitution and addition reactions.

Recent studies have highlighted the potential of O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine as a precursor for synthesizing bioactive molecules. Researchers have employed this compound in the development of novel pharmaceutical agents targeting specific enzyme pathways. For instance, its ability to act as a nucleophile in SNAr (nucleophilic aromatic substitution) reactions has been exploited to create inhibitors for kinases and other key enzymes involved in disease progression.

In agrochemistry, O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine has shown promise as an intermediate in the synthesis of fungicides and herbicides. Its unique electronic configuration allows for selective interactions with plant pathogens and weeds, making it a valuable asset in sustainable agriculture practices. Moreover, its stability under varying environmental conditions ensures prolonged efficacy in field applications.

The synthesis of O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the bromination of aromatic rings under controlled conditions and the subsequent introduction of hydroxylamine groups via reductive amination or similar reactions. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a materials science perspective, O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine has been investigated for its role in creating advanced polymers and materials with tailored properties. Its ability to participate in polymerization reactions under specific conditions has opened new avenues for developing high-performance materials for electronics and aerospace industries.

In conclusion, O-2-(5-bromo-3-fluoro-2-methoxyphenyl)propylhydroxylamine (CAS No. 2228740-77-) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for innovative compounds. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and industrial frontiers.